Cas no 927801-42-1 (2'-(tert-Butoxycarbonyl)amino1,1'-biphenyl-3-carboxylic acid)

• Product Name: 2'-(tert-Butoxycarbonyl)amino1,1'-biphenyl-3-carboxylic acid
• CAS No: 927801-42-1
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 1004914
• PubChem ID: 53407255
• Update Time: 2025-05-21

2'-(tert-Butoxycarbonyl)amino1,1'-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2'-TERT-BUTOXYCARBONYLAMINO-BIPHENYL-3-CARBOXYLIC ACID )
• 2'-TERT-BUTOXYCARBONYLAMINO-BIPHENYL-3-CARBOXYLIC ACID
• 3-[2-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]benzoic acid
• DTXSID00695834
• 927801-42-1
• 2'-[(tert-Butoxycarbonyl)amino][1,1'-biphenyl]-3-carboxylic acid
• 2'-((tert-Butoxycarbonyl)amino)-[1,1'-biphenyl]-3-carboxylic acid
• SB39984
• 2'-TERT-BUTOXYCARBONYLAMINO-BIPHENYL-3-CARBOXYLICACID
• 3-(2-{[(tert-butoxy)carbonyl]amino}phenyl)benzoic acid
• 2'-(tert-Butoxycarbonyl)amino1,1'-biphenyl-3-carboxylic acid

• Inchi： 1S/C18H19NO4/c1-18(2,3)23-17(22)19-15-10-5-4-9-14(15)12-7-6-8-13(11-12)16(20)21/h4-11H,1-3H3,(H,19,22)(H,20,21)
• InChI Key： KEMUFZKOVKMAOE-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 313.131
• Monoisotopic Mass: 313.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 3.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2'-(tert-Butoxycarbonyl)amino1,1'-biphenyl-3-carboxylic acid

Introduction to 2'-(tert-Butoxycarbonyl)amino-1,1'-biphenyl-3-carboxylic Acid (CAS No. 927801-42-1)

The compound 2'-(tert-Butoxycarbonyl)amino-1,1'-biphenyl-3-carboxylic acid, identified by the CAS number 927801-42-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of biphenyl derivatives, which have garnered substantial attention due to their versatile applications in drug design and materials science. The molecule's structure features a biphenyl system with a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, making it a valuable intermediate in synthetic chemistry.

The synthesis of this compound typically involves multi-step processes, often incorporating Suzuki coupling reactions or other cross-coupling techniques to assemble the biphenyl framework. The presence of the Boc group plays a critical role in protecting the amine functionality during intermediate steps, ensuring selective reactivity in subsequent transformations. Recent advancements in catalytic methods and green chemistry have further optimized the synthesis of such compounds, reducing environmental impact while maintaining high yields.

One of the most promising applications of 2'-(tert-Butoxycarbonyl)amino-1,1'-biphenyl-3-carboxylic acid lies in its potential as a building block for peptide-based drugs. The carboxylic acid group can be readily converted into an active ester or amide, facilitating its incorporation into peptide chains. This property has been exploited in the development of bioactive molecules targeting various therapeutic areas, including oncology and infectious diseases.

Recent studies have highlighted the role of biphenyl derivatives like this compound in modulating protein-protein interactions (PPIs), a challenging yet rewarding area in drug discovery. By leveraging computational modeling and high-throughput screening techniques, researchers have identified specific structural motifs within this compound that enhance its binding affinity to target proteins. For instance, the biphenyl moiety contributes to hydrophobic interactions, while the Boc group provides steric bulk that can be tuned to optimize binding kinetics.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its aromatic system and functional groups make it suitable for use in organic electronics, particularly as a component in semiconducting polymers or as an electron transport layer in organic photovoltaic devices. Emerging research has demonstrated that subtle modifications to the substituents on the biphenyl ring can significantly influence its electronic properties, paving the way for tailored materials with enhanced performance.

The development of efficient analytical methods has been instrumental in characterizing this compound and assessing its stability under various conditions. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into its molecular structure and purity. These advancements ensure that the compound meets rigorous quality standards required for both research and commercial applications.

Looking ahead, the continued exploration of 2'-(tert-Butoxycarbonyl)amino-1,1'-biphenyl-3-carboxylic acid is expected to unlock new avenues for its application. Collaborative efforts between chemists, biologists, and engineers are driving innovation across multiple disciplines, from drug discovery to sustainable materials development. As research progresses, this compound will undoubtedly remain a cornerstone in advancing scientific knowledge and technological capabilities.